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Compound of Interest

Methyl 2-(bromomethyl)-4-
Compound Name:
nitrobenzoate

Cat. No. B161313

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical intermediates is paramount to ensuring laboratory safety and experimental
integrity. Methyl 2-(bromomethyl)-4-nitrobenzoate, a key reagent in various synthetic
pathways, including the synthesis of the immunomodulatory agent Lenalidomide, warrants
particular attention due to its hazardous properties.[1][2][3] This in-depth technical guide
provides a comprehensive overview of the safety and handling precautions necessary when
working with this compound.

Chemical and Physical Properties

Methyl 2-(bromomethyl)-4-nitrobenzoate is a solid organic compound.[4] A summary of its
key physical and chemical properties is provided in Table 1. Understanding these properties is
the first step in a thorough risk assessment.
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Property Value Source
Chemical Formula CoHsBrNO4 [11[4]
Molecular Weight 274.07 g/mol [1][4]
Appearance Solid [4]

CAS Number 133446-99-8 [1]121[3]

Storage Class

11 - Combustible Solids

[4]

Hazard Identification and Classification

Methyl 2-(bromomethyl)-4-nitrobenzoate is classified as a hazardous substance. It is an

alkylating agent, a class of compounds known for their high reactivity and potential to cause

significant harm.[5] Alkylating agents are often toxic and carcinogenic due to their ability to

alkylate DNA, which can lead to cytotoxic, mutagenic, and carcinogenic effects. The primary

health hazards are summarized in Table 2.

Hazard . .
o GHS Pictogram Signal Word Hazard Statement

Classification

Acute Toxicity, Oral ] H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.

Skin Sensitization ] H317: May cause an
GHSO07 Warning

(Category 1)

allergic skin reaction.

Skin

Corrosion/Irritation

Causes skin irritation.

Serious Eye

Damage/Eye Irritation

Causes serious eye
irritation.

Note: Hazard classifications can vary between suppliers and based on the concentration of the

substance.
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given its hazardous nature, strict adherence to safety protocols is mandatory when handling
Methyl 2-(bromomethyl)-4-nitrobenzoate.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk:

Eye Protection: Chemical splash goggles are required at all times. A face shield should also
be worn when handling larger quantities or when there is a significant risk of splashing.

o Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves
should be inspected before use and disposed of properly after handling the compound.

o Skin and Body Protection: A fully buttoned lab coat is mandatory. For tasks with a higher risk
of exposure, consider additional protective clothing.

o Respiratory Protection: All work with Methyl 2-(bromomethyl)-4-nitrobenzoate should be
conducted within a certified laboratory chemical fume hood to prevent inhalation of any dust
or vapors.

Engineering Controls

e Chemical Fume Hood: All weighing, handling, and reactions involving this compound must
be performed in a properly functioning chemical fume hood.

e Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any
hazardous vapors.

Safe Handling Practices

» Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapors. Avoid contact
with skin, eyes, and clothing.

» Weighing: Weigh the solid compound carefully within the fume hood to avoid generating
dust.
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o Spill Management: In case of a small spill, alert personnel in the area. The spill should be
treated with an inert absorbent material and collected into a labeled hazardous waste
container. For larger spills, evacuate the area and follow institutional emergency procedures.

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

Storage and Disposal

Proper storage and waste management are critical for maintaining a safe laboratory
environment.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

o Location: Store in a designated corrosives or combustibles area, away from incompatible
materials such as strong oxidizing agents and bases.

e Segregation: Segregate from easily oxidized substances, alkalis, and reducing agents.

Disposal

o Waste Classification: All waste containing Methyl 2-(bromomethyl)-4-nitrobenzoate,
including contaminated lab supplies (e.g., gloves, filter paper), must be treated as hazardous
waste.

» Waste Containers: Collect waste in clearly labeled, sealed, and compatible containers. Label
as "Hazardous Waste" and specify "Halogenated Organic Waste."

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Do not release into the environment.

First Aid Measures

In the event of exposure, immediate action is crucial.
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o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Mechanisms

To further clarify the necessary precautions and the compound's mode of action, the following
diagrams are provided.
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Preparation & Planning

Conduct Risk Assessment

l

Review Standard Operating Procedure (SOP)

l

Verify PPE Availability & Condition

Handling Operatioiws (in Fume Hood)

Weigh Compound

l

Set up Reaction

l

Perform Reaction Workup

Cleanup i Disposal

Decontaminate Glassware & Surfaces

Segregate Halogenated Waste

Dispose of Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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